Cas no 1495135-29-9 (1,2-Bis(3-methoxyphenyl)propan-2-amine)

• Product Name: 1,2-Bis(3-methoxyphenyl)propan-2-amine
• CAS No: 1495135-29-9
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• MDL: MFCD33549207
• CID: 5638028
• PubChem ID: 62621081
• Update Time: 2025-11-06

1,2-Bis(3-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1495135-29-9
• AKOS011914020
• 1,2-bis(3-methoxyphenyl)propan-2-amine
• EN300-27777212
• 1,2-Bis(3-methoxyphenyl)propan-2-amine

• MDL： MFCD33549207
• Inchi： 1S/C17H21NO2/c1-17(18,14-7-5-9-16(11-14)20-3)12-13-6-4-8-15(10-13)19-2/h4-11H,12,18H2,1-3H3
• InChI Key： LMFJICALWHJRAL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)(CC1C=CC=C(C=1)OC)N

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-Bis(3-methoxyphenyl)propan-2-amine

Comprehensive Overview of 1,2-Bis(3-methoxyphenyl)propan-2-amine (CAS No. 1495135-29-9): Properties, Applications, and Industry Insights

1,2-Bis(3-methoxyphenyl)propan-2-amine (CAS No. 1495135-29-9) is a specialized organic compound gaining attention in pharmaceutical and material science research. This methoxy-substituted amine derivative exhibits unique structural features, including a central propan-2-amine core flanked by two 3-methoxyphenyl groups. The presence of methoxy functional groups enhances its solubility profile and potential for molecular interactions, making it valuable for targeted applications.

Recent studies highlight the compound's relevance in neurochemical research, particularly in studies involving receptor modulation. While not a therapeutic agent itself, its structural analogs are frequently explored for their potential in central nervous system (CNS) studies. Researchers are investigating its structure-activity relationships (SAR) to develop compounds with improved selectivity and reduced off-target effects.

The synthesis of 1,2-Bis(3-methoxyphenyl)propan-2-amine typically involves multi-step organic reactions, including Grignard reactions or reductive amination protocols. Advanced purification techniques like preparative HPLC ensure high purity (>98%), which is critical for research applications. Analytical characterization employs NMR spectroscopy, mass spectrometry, and HPLC-UV to verify structural integrity.

From a commercial perspective, demand for CAS 1495135-29-9 has grown steadily, particularly from contract research organizations (CROs) and academic laboratories. Suppliers emphasize custom synthesis capabilities and GMP-like production standards to meet diverse research needs. The compound's structure-property relationships make it a valuable building block in medicinal chemistry projects.

Environmental and safety assessments indicate that 1,2-Bis(3-methoxyphenyl)propan-2-amine requires standard laboratory handling precautions. Proper personal protective equipment (PPE) and ventilation controls are recommended during handling. The compound's biodegradability profile and ecotoxicological data are areas of ongoing investigation as part of green chemistry initiatives.

Emerging applications include potential use in advanced material science, where its aromatic structure contributes to polymer modification and coating formulations. The methoxy groups offer sites for further chemical modification, enabling the development of functionalized derivatives with tailored properties. This versatility positions the compound as an interesting candidate for materials innovation.

Quality control protocols for CAS 1495135-29-9 emphasize rigorous impurity profiling and stability testing. Accelerated stability studies under various temperature and humidity conditions help determine appropriate storage requirements. Most suppliers recommend storage in amber glass containers under inert atmosphere at controlled temperatures to maintain product integrity.

The global market for research chemicals like 1,2-Bis(3-methoxyphenyl)propan-2-amine continues to evolve with increasing emphasis on sustainable synthesis methods. Recent advancements in catalytic processes and flow chemistry applications demonstrate potential pathways for more efficient production of this and related amine derivatives.

From a regulatory perspective, 1495135-29-9 is currently not classified under major controlled substance frameworks, though researchers should consult local regulations regarding laboratory chemical management. Proper documentation practices and inventory tracking are recommended for all research applications involving this compound.

Future research directions may explore the compound's potential in computational chemistry models and molecular docking studies. Its well-defined structure makes it suitable for developing QSAR models and investigating molecular recognition patterns. These applications could contribute to drug discovery pipelines and material design strategies in coming years.